Cas no 125104-36-1 (methyl 2-(chloromethyl)isonicotinate)

• Product Name: methyl 2-(chloromethyl)isonicotinate
• CAS No: 125104-36-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2900793
• PubChem ID: 14625089
• Update Time: 2025-08-04

methyl 2-(chloromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)isonicotinate

• Inchi： 1S/C8H8ClNO2/c1-12-8(11)6-2-3-10-7(4-6)5-9/h2-4H,5H2,1H3
• InChI Key： HHNGBEJGNFNNDX-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-(chloromethyl)isonicotinate

Methyl 2-(chloromethyl)isonicotinate: A Comprehensive Overview

Methyl 2-(chloromethyl)isonicotinate, with the CAS number 125104-36-1, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various fields. This compound is a derivative of isonicotinic acid, which is a heterocyclic aromatic compound with a pyridine ring. The structure of methyl 2-(chloromethyl)isonicotinate includes a chloromethyl group attached to the pyridine ring, making it a valuable intermediate in organic synthesis.

The synthesis of methyl 2-(chloromethyl)isonicotinate involves several steps, including the chlorination of isonicotinic acid derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, reducing production time and minimizing byproducts.

One of the key applications of methyl 2-(chloromethyl)isonicotinate is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various drugs, including antiviral agents and antibiotics. Its ability to form stable bonds with other molecules makes it an ideal building block for drug development. For example, studies have shown that derivatives of this compound exhibit potent activity against certain viral strains, highlighting its potential in antiviral therapy.

In addition to its pharmaceutical applications, methyl 2-(chloromethyl)isonicotinate also finds use in agrochemicals. It is employed as an intermediate in the synthesis of pesticides and herbicides, contributing to crop protection and yield enhancement. Recent research has focused on improving the bioavailability and efficacy of these compounds, ensuring they meet stringent safety standards while maintaining their effectiveness.

The physical properties of methyl 2-(chloromethyl)isonicotinate are critical for its application in various industries. It has a melting point of approximately 78°C and a boiling point around 150°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Its stability under normal storage conditions makes it suitable for large-scale production and distribution.

From an environmental perspective, the degradation pathways of methyl 2-(chloromethyl)isonicotinate have been extensively studied to assess its impact on ecosystems. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to evaluate its long-term effects on aquatic life and soil microorganisms.

In conclusion, methyl 2-(chloromethyl)isonicotinate (CAS No. 125104-36-1) is a multifaceted chemical compound with significant applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structure and versatile properties make it an essential intermediate in modern chemistry. As research continues to uncover new potential uses and improve synthetic methods, this compound will likely play an even more prominent role in various industries.